N-(3-Hydroxy-3,3-diphenylpropyl)benzamide

• CAS No.: 60181-44-4
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-(3-hydroxy-3,3-diphenylpropyl)benzamide
• InChI: InChI=1S/C22H21NO2/c24-21(18-10-4-1-5-11-18)23-17-16-22(25,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,25H,16-17H2,(H,23,24)
• InChI Key: MUVNHRFYPHBBSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC(C2=CC=CC=C2)(C3=CC=CC=C3)O

Description

N-(3-Hydroxy-3,3-diphenylpropyl)benzamide is a useful research compound. Its molecular formula is C22H21NO2 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 58.0 g of 3-hydroxy-3,3-diphenylpropylamine in 700 ml of methylene chloride and 30.5 g of pyridine, that of 37.5 g of benzoyl chloride in 300 ml of methylene chloride is added dropwise during 2 hours while stirring and cooling with an ice-bath. Stirring is continued for 1 hour at 0°-5°, the mixture washed twice with 200 ml of N hydrochloric acid, 150 ml of 5% aqueous sodium hydroxide and 25 ml of water each, dried, evaporated and the residue triturated with diethyl ether, to yield the N-benzoyl-3-hydroxy-3,3-diphenylpropylamine melting at 140°-141°.